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Compound of Interest

Compound Name: Methyl 6-hydroxyhexanoate

Cat. No.: B1587270

This document provides essential safety and logistical information for the proper handling and
disposal of Methyl 6-hydroxyhexanoate, tailored for researchers, scientists, and drug
development professionals. The following procedural guidance is designed to ensure the safe
management of this chemical in a laboratory setting.

Safety and Handling Precautions

Methyl 6-hydroxyhexanoate is classified with the following hazards:
e Causes skin irritation (H315)[1][2]

o Causes serious eye irritation (H319)[1][2]

o May cause respiratory irritation (H335)[1][2]

Personal Protective Equipment (PPE): When handling Methyl 6-hydroxyhexanoate, it is
imperative to use appropriate personal protective equipment. This includes:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

» Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin
contact.[1]

e Respiratory Protection: Use only in a well-ventilated area.[1][2] If inhalation of vapors or
mists is a risk, a NIOSH/MSHA approved respirator should be used.[3]
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Handling:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1][2]

Avoid breathing fumes, mist, or vapors.[1][2]

Keep away from sources of ignition as vapors may form explosive mixtures with air.[3]

Quantitative Data

Property Value Source
Molecular Formula C7H1403 [4]
Molecular Weight 146.18 g/mol [4]

CAS Number 4547-43-7 [1][4]
Purity >95% [4]
Physical Form Liquid

Storage Temperature -20°C, sealed in a dry place [4]

Spill and Emergency Procedures

Accidental Release: In the event of a spill, the following steps should be taken:

Ensure adequate ventilation and remove all sources of ignition.[1]

o Wear appropriate personal protective equipment, including respiratory protection, gloves,
and eye protection.[1]

» Prevent further leakage or spillage if it is safe to do so.[1] Do not let the product enter drains,
waterways, or soil.[1]

e Contain and clean up the spill. Absorb the spill with an inert material such as sand, earth, or
vermiculite.[1]
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e Collect the absorbed material into a suitable, labeled container for disposal.[1]
First Aid Measures:

 In case of skin contact: Immediately flush the skin with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation
occurs.[1][2]

 In case of eye contact: Immediately rinse cautiously with water for several minutes.[1][2]
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[1][2]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1] If the person is
not breathing, give artificial respiration. Seek medical attention.[1]

 Ifingested: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate
medical attention.[1]

Disposal Protocol

The primary method for the disposal of Methyl 6-hydroxyhexanoate is through an approved
waste disposal plant.[1][2] Adherence to local, regional, and national regulations is mandatory.

Step-by-Step Disposal Procedure:
e Segregation and Collection:

o Collect waste Methyl 6-hydroxyhexanoate and any contaminated materials (e.g.,
absorbent materials from a spill) in a dedicated, properly labeled, and sealed container.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

o Storage of Waste:

o Store the waste container in a well-ventilated and designated chemical waste storage
area.[2]
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o Keep the container tightly closed.[1][2]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the waste contractor with the Safety Data Sheet (SDS) for Methyl 6-
hydroxyhexanoate.

» Contaminated Packaging:
o Dispose of contaminated packaging in the same manner as the unused product.

Environmental Precautions: It is crucial to prevent the release of Methyl 6-hydroxyhexanoate
into the environment. Do not allow the product to enter drains, other waterways, or the soil.[1]

Below is a diagram illustrating the decision-making process for the proper disposal of Methyl 6-
hydroxyhexanoate.
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Start: Have Methyl 6-hydroxyhexanoate for Disposal

No, pure substance

Is the original container empty?

Is the material contaminated
(e.g., spill cleanup)?

Collect waste in a
- Labeled Dispose of empty, contaminated container
- Sealed as chemical waste.
container.

Store container in a designated,
well-ventilated chemical waste area.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor.

Provide Safety Data Sheet (SDS)
to the disposal contractor.

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 6-hydroxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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